Cas no 1019542-07-4 ([2-(pyridin-2-yl)ethyl][(pyridin-3-yl)methyl]amine)

• Product Name: [2-(pyridin-2-yl)ethyl][(pyridin-3-yl)methyl]amine
• CAS No: 1019542-07-4
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• MDL: MFCD11143801
• CID: 4567845
• PubChem ID: 28452709
• Update Time: 2025-05-20

[2-(pyridin-2-yl)ethyl][(pyridin-3-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• [2-(pyridin-2-yl)ethyl](pyridin-3-ylmethyl)amine
• 2-Pyridineethanamine, N-(3-pyridinylmethyl)-
• [2-(pyridin-2-yl)ethyl][(pyridin-3-yl)methyl]amine

• MDL： MFCD11143801
• Inchi： 1S/C13H15N3/c1-2-8-16-13(5-1)6-9-15-11-12-4-3-7-14-10-12/h1-5,7-8,10,15H,6,9,11H2
• InChI Key： RSFYOGQVSGHROD-UHFFFAOYSA-N
• SMILES： C1(CCNCC2=CC=CN=C2)=NC=CC=C1

Computed Properties

• Exact Mass: 213.126598g/mol
• Monoisotopic Mass: 213.126598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 213.28g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 362.5±27.0 °C at 760 mmHg
• Flash Point: 173.0±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

[2-(pyridin-2-yl)ethyl][(pyridin-3-yl)methyl]amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [2-(pyridin-2-yl)ethyl][(pyridin-3-yl)methyl]amine

Chemical Profile of [2-(pyridin-2-yl)ethyl][(pyridin-3-yl)methyl]amine and Its CAS No. 1019542-07-4

[2-(pyridin-2-yl)ethyl][(pyridin-3-yl)methyl]amine] is a sophisticated organic compound characterized by its dual-pyridine moiety structure, which has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number [1019542-07-4], represents a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development.

The molecular architecture of [2-(pyridin-2-yl)ethyl][(pyridin-3-yl)methyl]amine] consists of two pyridine rings linked through an ethyl chain, with a methyl group attached to the third position of one pyridine ring. This specific arrangement imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of multiple nitrogen atoms in the pyridine rings enhances its potential as a ligand for various enzymes and receptors.

In recent years, there has been a surge in the exploration of pyridine-based compounds due to their versatility in drug design. The dual-pyridine structure of [2-(pyridin-2-yl)ethyl][(pyridin-3-yl)methyl]amine] makes it an attractive candidate for developing novel therapeutic agents. Studies have shown that such compounds can exhibit inhibitory effects on a wide range of biological targets, including kinases, transcription factors, and ion channels.

One of the most compelling aspects of [2-(pyridin-2-yl)ethyl][(pyridin-3-yl)methyl]amine] is its potential application in the treatment of neurological disorders. The compound's ability to modulate neurotransmitter receptors has been highlighted in several preclinical studies. For instance, research indicates that it may interact with nicotinic acetylcholine receptors (nAChRs), which are implicated in conditions such as Alzheimer's disease and schizophrenia. The precise binding interactions between [2-(pyridin-2-yl)ethyl][(pyridin-3-yl)methyl]amine] and these receptors could lead to the development of more effective treatments for these debilitating conditions.

Furthermore, the compound has shown promise in the realm of anticancer research. The dual-pyridine moiety is thought to enhance its ability to disrupt cancer cell signaling pathways. Preliminary studies have demonstrated that [2-(pyridin-2-yl)ethyl][(pyridin-3-yl)methyl]amine] can inhibit the growth of various cancer cell lines by targeting key proteins involved in cell proliferation and survival. These findings have opened up new avenues for the development of targeted therapies against different types of cancer.

The synthesis of [2-(pyridin-2-yl)ethyl][(pyridin-3-yl)methyl]amine] is another area where significant advancements have been made. Modern synthetic methodologies have enabled researchers to construct this complex molecule with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds between the pyridine rings and other substituents. These synthetic strategies not only improve efficiency but also allow for the facile introduction of structural variations, facilitating the discovery of new derivatives with enhanced biological activity.

The pharmacokinetic properties of [2-(pyridin-2-yl)ethyl][(pyridin-3-yl)methyl]amine] are also under investigation to ensure its suitability for therapeutic applications. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is crucial for optimizing drug delivery systems and maximizing therapeutic efficacy while minimizing side effects. Initial data suggest that [2-(pyridin-2-yll)ethyl[(pyrdien-l-methylethylemine]] exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further development.

As research continues to unfold, [101954274)] is poised to play a pivotal role in the next generation of pharmaceuticals. Its unique structure and demonstrated biological activity make it a cornerstone in the quest for novel treatments across multiple disease areas. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.